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Compound of Interest

Compound Name: 4,4-Dipropylheptane

Cat. No.: B13834336

Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction

4,4-Dipropylheptane is a saturated branched alkane with the molecular formula C13H28.[1][2]
[3] As a volatile organic compound, its identification and quantification are crucial in various
fields, including petrochemical analysis, environmental monitoring, and as a potential
biomarker or impurity in chemical synthesis. Gas Chromatography-Mass Spectrometry (GC-
MS) is the definitive analytical technique for the separation and identification of such
compounds due to its high resolution and sensitivity. This application note provides a detailed
protocol for the analysis of 4,4-dipropylheptane using GC-MS.

Compound Information
¢ Compound Name: 4,4-Dipropylheptane

e CAS Number: 17312-72-0[1][3]

e Molecular Formula: C13H28[1][2][3]
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e Molecular Weight: 184.36 g/mol [2]
e Structure:

Experimental Protocol

This protocol outlines the steps for sample preparation and GC-MS analysis of 4,4-
dipropylheptane.

Sample Preparation

The sample preparation method should be chosen based on the sample matrix. For liquid
samples, a simple dilution is often sufficient. For more complex matrices, an extraction step
may be necessary.

Materials:

e Solvent: High-purity hexane or dichloromethane.

e Vials: 2 mL clear glass autosampler vials with PTFE-lined caps.

o Pipettes and tips: Calibrated micropipettes.

Procedure:

o Accurately weigh or measure the sample containing 4,4-dipropylheptane.

e Dissolve the sample in a suitable solvent (e.g., hexane) to a final concentration of
approximately 1-10 pg/mL.

» Vortex the solution for 30 seconds to ensure homogeneity.
« If the sample contains particulate matter, filter it using a 0.22 um PTFE syringe filter.

o Transfer the final solution to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions
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The following instrumental parameters are recommended for the analysis of 4,4-
dipropylheptane. These are based on typical methods for analyzing branched alkanes.

Parameter Value
Gas Chromatograph Agilent 7890B GC System or equivalent
Mass Spectrometer Agilent 5977A MSD or equivalent

HP-5ms (or equivalent 5% phenyl-
GC Column methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

pum film thickness

Injector Split/Splitless

Injector Temperature 280 °C

Injection Volume 1L

Injection Mode Split (10:1 ratio)

Carrier Gas Helium (99.999% purity)
Flow Rate 1.0 mL/min (constant flow)

- Initial Temperature: 60 °C, hold for 2 min-

Oven Program ) ) ]
Ramp: 10 °C/min to 280 °C- Final Hold: 5 min

MS Transfer Line Temp 280 °C

lon Source Temperature 230 °C

lonization Mode Electron lonization (EI)
Electron Energy 70 eV

Mass Scan Range m/z 40-400

Solvent Delay 3 minutes

Data Presentation
Expected Retention Time
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The retention time for 4,4-dipropylheptane will vary depending on the specific instrument and
conditions. However, with the recommended protocol, it is expected to elute in the mid-to-late
portion of the chromatogram, characteristic of a C13 alkane.

Mass Spectrum of 4,4-Dipropylheptane

The mass spectrum of 4,4-dipropylheptane is characterized by a series of alkyl fragments.
The molecular ion peak (M+) at m/z 184 is expected to be of very low abundance or absent,
which is typical for branched alkanes. The fragmentation pattern is dominated by the loss of
alkyl radicals.

Table 1: Major Mass Spectral Fragments of 4,4-Dipropylheptane

m/z Relative Intensity (%) Possible Fragment
43 100 [C3H7]+

57 85 [C4H9]+

71 50 [C5H11]+

85 30 [C6H13]+

141 15 [M-C3H7]+

Note: Relative intensities are estimated from the NIST WebBook mass spectrum and may vary
slightly based on instrumentation.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the GC-MS analysis and the process of
electron ionization and fragmentation.
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GC-MS Analysis Workflow for 4,4-Dipropylheptane
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Caption: A flowchart of the GC-MS experimental workflow.
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Electron lonization and Fragmentation of 4,4-Dipropylheptane
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Caption: Fragmentation pathway of 4,4-dipropylheptane in EI-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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